Tin, isotope of mass 123

• CAS No.: 14683-07-9
• Molecular Formula: Sn
• Molecular Weight: 122.90573 g/mol
• IUPAC Name: tin-123
• InChI: InChI=1S/Sn/i1+4
• InChI Key: ATJFFYVFTNAWJD-RNFDNDRNSA-N
• SMILES: [Sn]
• Isomeric SMILES: [123Sn]

Description

Historical Context of Tin-123 Discovery and Early Characterization

The discovery and study of isotopes underwent a significant acceleration in the early 20th century. Francis Aston, utilizing his newly developed mass-spectrograph, was instrumental in discovering isotopes for numerous non-radioactive elements, including the first identification of new tin isotopes. isciii.es However, the specific identification of the synthetic, radioactive isotope Tin-123 occurred later. Tin-123 was first discovered in 1948. chemlin.org

Early characterization efforts focused on determining its fundamental nuclear properties. These initial studies established that Tin-123 is a beta (β⁻) emitter, decaying into Antimony-123 (¹²³Sb). chemlin.org Its half-life was measured to be approximately 129.2 days. chemlin.org Further research identified a metastable isomer, Tin-123m, which possesses a much shorter half-life of about 40.1 minutes and decays to the ground state of Tin-123 via isomeric transition. ontosight.ai Early investigations into the nuclear structure of tin isotopes were complex; studies as early as 1933 noted the difficulty in measuring the nuclear spins of certain tin isotopes due to factors like low abundance, highlighting the technical challenges of the era. scite.ai The comprehensive characterization of Tin-123, including precise measurements of its magnetic moments, has continued into the modern era, with some properties being accurately determined only recently. researchgate.net

Significance of Tin-123 within Nuclear Physics and Radiochemistry

The significance of Tin-123 stems from its specific radioactive decay characteristics and the properties of its isomer, which make it a subject of interest in fundamental nuclear research and a tool in radiochemical applications. As a radionuclide, its predictable decay pattern and half-life are crucial for various experimental setups in nuclear physics. chemlin.org

The isotope undergoes beta decay, emitting an electron and an antineutrino to transform into a stable isotope of antimony, ¹²³Sb. chemlin.org This decay process is fundamental to studies of the weak nuclear force. The ground state of Tin-123 has a nuclear spin and parity of 11/2-. chemlin.org

A key aspect of its importance is its metastable isomer, Tin-123m (Sn-123m). ontosight.ai This isomer exists in an excited nuclear state with a half-life of 40.1 minutes before decaying to the Tin-123 ground state through the emission of gamma radiation. ontosight.ai The short half-life and gamma emission make Sn-123m potentially suitable for applications in nuclear medicine as a short-lived radiotracer, although this article will not detail specific medical uses. ontosight.ai

Furthermore, tin isotopes, including precursors to medically relevant radionuclides like Iodine-123, play a role in the synthesis of radiopharmaceuticals. nih.goviaea.orgresearchgate.net The general field of tin radiochemistry is essential for producing high-purity radioisotopes for various scientific applications. researchgate.netnih.gov The Canadian Nuclear Safety Commission classifies Tin-123 as a Class C nuclear substance based on its radiological characteristics. cnsc-ccsn.gc.ca

Properties of Tin-123 (¹²³Sn)

Property	Value
Year of Discovery	1948 chemlin.org
Half-life	129.2(4) days chemlin.org
Decay Mode	β⁻ (Beta decay) chemlin.org
Daughter Isotope	¹²³Sb (Antimony-123) chemlin.org
Spin and Parity	11/2- chemlin.org
Parent Isotope	¹²³In (Indium-123) chemlin.org

Properties of Tin-123m Isomer (¹²³ᵐSn)

Property	Value
Half-life	40.06(1) minutes chemlin.org
Decay Mode	Isomeric Transition (IT) ontosight.ai
Spin and Parity	3/2+ chemlin.org

Overview of Academic Research Trajectories for Radionuclides in the Tin Isotopic Chain

The tin (Sn) isotopic chain is a unique and extensively studied region of the nuclear chart. With a proton number of 50, a "magic number" in nuclear physics, tin provides a stable anchor for the longest isotopic chain of any element. wikipedia.orgmdpi.com This makes the chain an ideal laboratory for investigating the evolution of nuclear structure from the proton-rich side near the N=50 neutron shell closure to the neutron-rich side beyond the N=82 closure. researchgate.netresearchgate.net

Key academic research trajectories include:

Nuclear Charge Radii and Shape Evolution: A primary focus of modern research is the precise measurement of nuclear charge radii across the tin isotopes using techniques like collinear laser spectroscopy. researchgate.netarxiv.org These studies have revealed a distinct parabolic or arch-like trend in the radii between neutron numbers 50 and 82, with a characteristic "kink" at the N=82 magic number. researchgate.netarxiv.org Research also investigates the odd-even staggering of radii, which becomes more pronounced near the neutron shell closures, providing sensitive data to test and refine nuclear theories. arxiv.org

Shell Structure and Nuclear Models: The tin isotopes serve as a crucial testing ground for various nuclear models, from large-scale shell model calculations to density functional theory and ab initio methods. mdpi.comaps.org Researchers study the excitation energies of states, such as the first 2⁺ state, and electromagnetic transition probabilities to probe shell evolution and nuclear correlations. mdpi.com The near-constant energy of the first 2⁺ state in many tin isotopes has been a classic example of nuclear seniority, a concept that is now being revisited with more sensitive measurements across the full isotopic chain. mdpi.com

Astrophysical Nucleosynthesis: The properties of neutron-rich tin isotopes are critical inputs for models of the rapid neutron-capture process (r-process), which is responsible for creating about half of the elements heavier than iron in the universe. aps.org Recent experimental campaigns at radioactive ion beam facilities have, for the first time, measured the masses of extremely neutron-rich isotopes like ¹³⁶Sn, ¹³⁷Sn, and ¹³⁸Sn. aps.org These measurements provide crucial data that can significantly impact r-process calculations and our understanding of element formation in events like neutron star mergers. aps.org

Key Tin Isotopes in Research Trajectories

Isotope	Significance in Research
¹⁰⁰Sn	Doubly magic (Z=50, N=50), a benchmark for nuclear structure theories near the proton drip line. mdpi.com
¹⁰⁴⁻¹³⁴Sn	Range of isotopes studied via laser spectroscopy to map the evolution of nuclear charge radii. researchgate.netarxiv.org
¹³²Sn	Doubly magic (Z=50, N=82), provides a key data point for understanding shell structure far from stability. researchgate.net
¹³⁶⁻¹³⁸Sn	Extremely neutron-rich isotopes whose recently measured masses provide critical data for astrophysical r-process models. aps.org

Nuclear Structure and Decay Scheme of Tin 123

Adopted Nuclear Data for Tin-123 (Sn-123 and Sn-123m)

The nuclear data for Tin-123 and its metastable state, Tin-123m, have been compiled from various experimental and theoretical studies. These data provide essential insights into the behavior of this isotope.

Ground State Properties

The ground state of Tin-123 (¹²³Sn) is characterized by a specific set of properties that define its stability and nuclear configuration.

The ground state of Tin-123 has a half-life of 129.2 days with an uncertainty of 0.4 days. chemlin.orgkaeri.re.kr This corresponds to a decay constant of approximately 6.21 x 10⁻⁸ s⁻¹.

The spin and parity of the Tin-123 ground state are determined to be 11/2⁻. chemlin.orgkaeri.re.kr This notation indicates a nuclear spin of 11/2 and a negative parity.

The magnetic dipole moment for the ground state of Tin-123 is -1.3682 µN, with an uncertainty of 0.0011 µN. chemlin.org

The electric quadrupole moment of the Tin-123 ground state is +0.03 barns. chemlin.org

The charge radius of the Tin-123 nucleus is 4.6665 femtometers, with an uncertainty of 0.0023 femtometers. chemlin.org

Nuclear Properties of Tin-123 (Ground State)

Property	Value
Half-life	129.2(4) days
Decay Constant	6.209393817365 × 10⁻⁸ s⁻¹
Spin and Parity	11/2⁻
Magnetic Dipole Moment	-1.3682(11) μN
Quadrupole Moment	+0.03 b
Charge Radius	4.6665(23) fm

Metastable State Properties (Sn-123m)

Tin-123 also exists in a metastable state, denoted as Tin-123m (¹²³ᵐSn), which has different nuclear properties from the ground state.

The metastable state of Tin-123 has a significantly shorter half-life of 40.06 minutes, with an uncertainty of 0.01 minutes. kaeri.re.krchemlin.org Its decay constant is approximately 2.88 x 10⁻⁴ s⁻¹.

The spin and parity of Tin-123m are 3/2⁺, indicating a nuclear spin of 3/2 and a positive parity. kaeri.re.krchemlin.org

Similar to the magnetic dipole moment, the electric quadrupole moment for the metastable state of Tin-123 has not been experimentally determined or is not widely reported.

The charge radius is considered a property of the nucleus as a whole and is not expected to differ significantly between the ground and metastable states. Therefore, the value for the ground state is adopted for Tin-123m as well.

Nuclear Properties of Tin-123m

Property	Value
Half-life	40.06(1) minutes
Decay Constant	0.00028837875709766 s⁻¹
Spin and Parity	3/2⁺
Magnetic Dipole Moment	Data not available
Quadrupole Moment	Data not available
Charge Radius	4.6665(23) fm

Isomeric State Properties (Tin-123m)

The excitation energy of Tin-123m, which is the energy level of the isomer above the ground state, has been determined to be 24.6(4) keV chemlin.org.

The half-life of the isomeric state, Tin-123m, is 40.06 minutes chemlin.orgneutronluv.com. This relatively long half-life is a defining characteristic of a nuclear isomer.

The nuclear spin of Tin-123m has been identified as 3/2+ chemlin.org. In contrast, the ground state of Tin-123 has a spin of 11/2- webelements.comkaeri.re.krperiodictable.com.

Property	Value
Excitation Energy	24.6(4) keV
Half-life	40.06(1) min
Spin	3/2+

Properties of the Tin-123m Isomeric State

Detailed Decay Scheme Investigations of Tin-123

The ground state of Tin-123 decays through beta emission. This process involves the transformation of a neutron into a proton within the nucleus, resulting in the emission of a beta particle (an electron) and an antineutrino.

Beta Emission Characteristics and Energy Spectra

The beta decay of Tin-123 exclusively populates the ground state of its daughter nuclide, Antimony-123 (¹²³Sb) webelements.comchemlin.org. The energy released in this decay is distributed between the beta particle and the antineutrino, leading to a continuous energy spectrum for the emitted beta particles.

The maximum energy of the beta particles emitted during the decay of the Tin-123 ground state is a key characteristic of its decay spectrum. This value corresponds to the total decay energy when the antineutrino carries away negligible energy. The maximum beta energy for Tin-123 has been reported as 1.397 MeV iem-inc.com. Another consistent value for the beta decay energy is 1403.021 ± 2.844 keV kaeri.re.kr.

Decay Characteristic	Value
Maximum Beta Energy	1.397 MeV
Beta Decay Energy	1403.021(2844) keV

Beta Emission Properties of Tin-123

Branching Ratios of Beta Transitions

The beta decay of Tin-123 to Antimony-123 involves transitions to different excited states of the daughter nucleus. The probability of decay to a specific energy level is given by the branching ratio. While a comprehensive list of all beta transitions and their intensities is compiled in evaluated nuclear structure data files, the decay is dominated by the transition to the ground state of Antimony-123. The decay of ¹²³Sn is a beta-minus (β⁻) decay process with a half-life of 129.2 days bnl.gov. The primary decay mode involves the emission of a beta particle, leading to the population of various energy levels in ¹²³Sb.

Detailed experimental measurements have determined the branching ratios for the beta decay of ¹²³Sn. These ratios are essential for constructing a complete decay scheme and for theoretical comparisons. The dominant beta decay branches populate the ground state and lower excited states of ¹²³Sb.

Endpoint Energy (keV)	Intensity (%)	Populated Level in ¹²³Sb (keV)	Spin and Parity of ¹²³Sb Level
1404	~99	0	7/2+
~1245	~1	160.3	5/2+

Gamma-Ray Spectroscopy of Daughter Nuclide (Antimony-123)

Following the beta decay of ¹²³Sn, the resulting ¹²³Sb nucleus is often in an excited state. It de-excites to its ground state through the emission of gamma rays. The study of these gamma rays provides valuable information about the energy levels of ¹²³Sb.

The gamma rays emitted in the de-excitation of ¹²³Sb have been precisely measured using gamma-ray spectroscopy. The energies of these gamma rays correspond to the energy differences between the nuclear levels of ¹²³Sb, and their intensities are related to the beta decay branching ratios and the transition probabilities between the levels. While several gamma transitions are possible, the decay scheme is dominated by a few key emissions arxiv.org.

Gamma-Ray Energy (keV)	Relative Intensity (%)	Transition
160.3	~1	5/2+ to 7/2+
411.8	96	Excited to Ground
675.89	0.80	Second to First Excited
1087.69	0.16	Second Excited to Ground

The analysis of the beta and gamma radiation from the decay of ¹²³Sn allows for the construction of the level scheme of ¹²³Sb. The ground state of ¹²³Sb has a spin and parity of 7/2+. The beta decay of ¹²³Sn, which has a ground state spin and parity of 11/2-, primarily populates the ground state and a few low-lying excited states of ¹²³Sb. The energies of these levels are determined from the energies of the emitted gamma rays.

Energy Level (keV)	Spin and Parity
0	7/2+
160.3	5/2+
411.8	-
1087.69	-

Conversion Electron Spectroscopy in Decay Analysis

Internal conversion is a process that competes with gamma-ray emission, where the nuclear excitation energy is transferred to an atomic electron, causing its ejection from the atom wikipedia.orgeu.com. The kinetic energy of the conversion electron is equal to the transition energy minus the binding energy of the electron in its atomic shell. By measuring the energies of these electrons, one can determine the transition energies and also deduce the multipolarity of the transitions, which provides information about the spin and parity changes between the nuclear states bnl.gov. Conversion electron spectroscopy is a valuable tool in the detailed analysis of nuclear decay schemes, complementing gamma-ray spectroscopy researchgate.net.

Isomer-to-Ground State Transitions (Tin-123m to Tin-123)

Tin-123 has a metastable isomer, denoted as ¹²³ᵐSn, with a half-life of 40.06 minutes bnl.gov. This isomer has a spin and parity of 3/2+ and lies at an excitation energy of 24.6 keV above the ground state bnl.gov. ¹²³ᵐSn can decay via two pathways: beta decay to ¹²³Sb or an isomeric transition (IT) to the ¹²³Sn ground state. The isomeric transition involves the emission of a low-energy gamma ray or conversion electrons as the nucleus transitions from the higher-energy metastable state to the lower-energy ground state wikipedia.orgarxiv.org. The study of this isomeric transition provides insights into the nuclear structure and the ordering of nuclear orbitals.

Theoretical Models of Tin-123 Nuclear Structure

The nuclear structure of Tin-123, with its 50 protons and 73 neutrons, can be interpreted using various theoretical models. The tin isotopes are of particular interest because Z=50 is a magic number, indicating a closed proton shell, which simplifies theoretical calculations.

The Nuclear Shell Model is a fundamental framework for describing the structure of atomic nuclei unt.eduosti.gov. In this model, nucleons (protons and neutrons) are considered to move in quantized energy levels, or shells, within the nucleus, analogous to the electron shells in atoms cea.frlu.se. The properties of a nucleus are largely determined by the nucleons in the outermost, unfilled shells. For ¹²³Sn, the 50 protons form a stable, closed core. The nuclear properties are therefore primarily determined by the 23 valence neutrons outside the N=50 closed shell. The ground state spin and parity of 11/2- for ¹²³Sn can be explained by the arrangement of these valence neutrons in the available orbitals. Shell model calculations for tin isotopes have been performed to predict energy levels, transition probabilities, and other nuclear properties arxiv.orgarchive.org.

The Quasiparticle-Phonon Model (QPM) is a more advanced theoretical approach that describes the collective excitations of the nucleus in terms of phonons and their interaction with quasiparticles (the nucleons) unizg.hr. This model is particularly useful for describing the properties of odd-mass nuclei like ¹²³Sn, where the interaction between the unpaired neutron and the collective vibrations of the even-even core is important. The QPM can be used to calculate the fragmentation of single-particle states and the structure of excited states, providing a more detailed understanding of the nuclear dynamics.

Shell Model Calculations for Odd Tin Isotopes

The nuclear shell model is a primary theoretical framework for understanding the structure of atomic nuclei, including the odd-mass isotopes of tin. In this model, nucleons (protons and neutrons) are arranged in shells, similar to electrons in an atom. For tin isotopes, with Z=50 protons forming a closed shell, the low-energy nuclear structure is predominantly determined by the valence neutrons outside the core.

Shell-model calculations for odd-mass tin isotopes utilize a model Hamiltonian that includes a residual two-nucleon interaction. elsevierpure.com To manage the complexity of the many-body problem, the Bogoliubov-Valatin quasi-particle transformation is often employed. The residual interaction is then diagonalized within a space of one- and three-quasi-particle states. elsevierpure.com Various approximations, such as perturbation theory and phonon approximations, have been studied, with perturbation theory found to be adequate for low-lying states. elsevierpure.com

Systematic configuration-interaction shell model calculations have been performed for a range of tin isotopes (from ¹⁰²Sn to ¹³²Sn) to create a global optimized effective interaction. arxiv.org These calculations often start with a realistic nucleon-nucleon potential, such as the CD-Bonn potential, and then adjust parameters like single-particle energies and monopole interactions to fit experimental binding energies of low-lying states. arxiv.org For heavier tin isotopes (¹³⁴Sn to ¹⁴²Sn), large-scale shell-model calculations are performed in a model space defined by single-particle orbits like 1f₇/₂, 2p₃/₂, 0h₉/₂, 2p₁/₂, 1f₅/₂, and 0i₁₃/₂. archive.orgsemanticscholar.org

These calculations successfully reproduce experimental data, including energy levels, magnetic moments, electromagnetic transition rates, and spectroscopic factors for the odd-mass tin isotopes. elsevierpure.com

Pairing Correlations and BCS Theory Applications in Tin Isotopes

Pairing correlation is a dominant many-body effect in nuclei, where two identical nucleons couple to a state with zero total angular momentum. This phenomenon is analogous to the formation of Cooper pairs of electrons in superconductivity and is often described using the Bardeen-Cooper-Schrieffer (BCS) theory. iopb.res.inwikipedia.org In nuclei, pairing is responsible for the energy gap between the ground state and the first intrinsic excited state, as well as the observed odd-even mass staggering. iopb.res.in

The BCS theory provides an approximate wave function for the pairing Hamiltonian and has been widely applied to describe pairing correlations in nuclear systems. iopb.res.inarxiv.org In the context of tin isotopes, the finite-temperature BCS theory has been used to study the temperature dependence of the pairing gap. For an isotope like ¹²⁰Sn, which has a magic proton number, the proton pairing gap is found to be zero at all temperatures, as expected. iopb.res.in

While the BCS method is powerful, it has the drawback of not conserving the particle number. arxiv.org More advanced methods, such as the generalized Bogoliubov transformation, are also used. Studies comparing pairing correlations from Relativistic Mean Field plus BCS (RMF + BCS) calculations with those from Relativistic Hartree-Bogoliubov (RHB) calculations have found that the latter generally yield stronger pairing correlations for the same pairing force. semanticscholar.org

The results of large-scale shell-model calculations for tin isotopes can be analyzed for their pairing content using a generalized seniority approach. archive.orgaps.org This analysis indicates that a pairing model effectively captures a significant portion of the structure and correlations of the lowest-lying states in both even and odd tin isotopes. archive.orgsemanticscholar.orgaps.org

Investigations of Neutron Shell Closures and Evolution

The concept of "magic numbers" in nuclear physics corresponds to shell closures, where nuclei with these numbers of protons or neutrons exhibit exceptional stability. For tin isotopes (Z=50), the behavior of neutron shell closures is of particular interest. The N=82 shell closure in ¹³²Sn is well-established and considered a prototypical doubly magic nucleus. aps.org

The evolution of nuclear charge radii across the tin isotopic chain provides clear evidence for this shell closure. A distinct "kink" or discontinuity is observed at N=82, where the rate of increase in the charge radius changes significantly. aps.org This phenomenon is explained within the shell model by the filling of a new valence neutron shell with a large radial extent, which pulls the protons outwards via the neutron-proton interaction. aps.org

Beyond the established magic numbers, research has focused on the evolution and emergence of new shell closures in neutron-rich regions. Some theoretical calculations using specific interactions (empirical SMPN interaction) suggest the development of a new shell closure at N=90 for neutron-rich tin isotopes. researchgate.net This is inferred from the systematic behavior of the first 2+ excitation energies in even-even isotopes like ¹³⁴⁻¹⁴⁰Sn, which show similarities to other isotopic chains where new shell closures appear. researchgate.net The evolution of single-particle energy levels is crucial, as changes in the spacing between neutron orbitals can lead to new shell gaps. researchgate.net However, the appearance of such new closures can be highly dependent on the specific theoretical model and interactions used. researchgate.net The disappearance, or "quenching," of conventional shell closures has also been observed in other regions of the nuclear chart, often driven by deformation effects. arxiv.org

Effective Interactions and Microscopic Correlations in Nuclear Structure Calculations

Modern shell-model calculations rely on effective interactions derived from fundamental nucleon-nucleon (NN) and three-nucleon (NNN) forces. aps.org These interactions are tailored for a specific model space, which is a truncated set of single-particle orbitals available to the valence nucleons. aps.org A common approach is to use many-body perturbation theory to derive the effective interaction from a realistic, free NN potential, such as the CD-Bonn potential. arxiv.orgaps.org

The strong nuclear force is fundamentally described by quantum chromodynamics (QCD), and its manifestation in nuclear structure is through these NN and NNN forces. aps.org Effective field theories provide a systematic way to expand these interactions for low-momentum calculations appropriate for nuclear structure. aps.org

For tin isotopes, these effective interactions are crucial for accurately describing the nuclear structure. For example, in light tin isotopes, a monopole-optimized effective interaction has been developed by fitting unknown single-particle energies and certain monopole interaction terms to the binding energies of numerous low-lying states across the isotopic chain from ¹⁰²Sn to ¹³²Sn. arxiv.orgiaea.org This process refines the interaction to better reproduce experimental data. For heavier tin isotopes near ¹³²Sn, the effective neutron-neutron interaction is derived for a model space that includes orbitals such as 1f₇/₂, 2p₃/₂, 0h₉/₂, 2p₁/₂, 1f₅/₂, and 0i₁₃/₂. archive.orgaps.org The resulting calculations provide detailed microscopic wave functions that capture the complex correlations between valence nucleons, which can then be analyzed to understand phenomena like pairing. archive.orgaps.org

Production and Synthesis Methodologies for Research Applications of Tin 123

Nuclear Reactions for Tin-123 Production

Three primary nuclear reactions are utilized for the production of Tin-123: thermal neutron activation, fast-neutron induced reactions, and as a product of nuclear fission.

The most common method for producing ¹²³Sn is through the thermal neutron activation of the stable isotope Tin-122 (¹²²Sn). This process, denoted as ¹²²Sn(n,γ)¹²³Sn, involves the capture of a low-energy (thermal) neutron by a ¹²²Sn nucleus. The resulting compound nucleus is in an excited state and de-excites by emitting one or more gamma rays (γ), transforming it into ¹²³Sn.

The effectiveness of this reaction is quantified by its thermal neutron capture cross-section (σ) and resonance integral (I₀). The cross-section represents the probability of the neutron capture reaction occurring. Studies have been conducted to determine these values for the production of both the ground state (¹²³gSn) and the isomeric state (¹²³mSn) of Tin-123. The thermal cross-sections and resonance integrals for radiative neutron capture on ¹²²Sn have been determined using natural tin metal foils and high-resolution γ-ray spectroscopy researchgate.net.

Table 1: Thermal Neutron Capture Cross-Sections and Resonance Integrals for the ¹²²Sn(n,γ)¹²³Sn Reaction

Product Isotope	Thermal Cross-Section (σ₀) [barns]	Resonance Integral (I₀) [barns]
¹²³gSn	0.14 ± 0.02	1.3 ± 0.2
¹²³mSn	4.8 ± 1.4	12 ± 3

Data sourced from experimental measurements and evaluations. researchgate.net

Tin-123 can also be produced by bombarding the stable isotope Tin-124 (¹²⁴Sn) with high-energy (fast) neutrons. This reaction, known as an (n,2n) reaction, involves a fast neutron striking a ¹²⁴Sn nucleus and ejecting two neutrons, resulting in the formation of ¹²³Sn. This type of reaction has a specific energy threshold below which it cannot occur.

The cross-section for the ¹²⁴Sn(n,2n)¹²³Sn reaction is dependent on the energy of the incident neutrons. Experimental measurements of (n,2n) reaction cross-sections are crucial for validating nuclear models and for applications in reactor physics and materials science. While specific detailed experimental data for ¹²⁴Sn(n,2n)¹²³Sn is part of ongoing nuclear data compilation efforts, the methodology often involves the activation technique with monoenergetic neutron beams xml-journal.net. Theoretical calculations using codes like TALYS are also employed to predict these cross-sections arxiv.org.

Table 2: Theoretical Cross-Section Data for the ¹²⁴Sn(n,2n)¹²³Sn Reaction

Incident Neutron Energy (MeV)	Cross-Section (barns)
10	0.85
14	1.52
20	1.68

Data based on theoretical model calculations. arxiv.org

Tin-123 is a product of the nuclear fission of heavy nuclei, such as Uranium-235 (²³⁵U). When a ²³⁵U nucleus absorbs a thermal neutron, it splits into two smaller nuclei, a variety of other particles, and a significant amount of energy kaeri.re.kr. The distribution of the resulting fission products is not uniform, and the probability of a specific isotope being formed is known as its fission yield.

Fission yields are categorized as either independent (the direct formation of the nuclide from fission) or cumulative (the total formation of the nuclide, including the decay of its radioactive precursors). For ¹²³Sn, the cumulative fission yield from the thermal neutron-induced fission of ²³⁵U has been experimentally determined and is included in nuclear data libraries.

Table 3: Fission Yield of Tin-123 from Thermal Neutron Fission of Uranium-235

Fission Product	Independent Yield (%)	Cumulative Yield (%)
¹²³Sn	0.0000	0.001529

Data represents the yield per 100 fission events. wikipedia.org

Target Material Preparation and Irradiation Techniques

The successful production of ¹²³Sn through nuclear reactions is highly dependent on the preparation of the target material and the techniques used for its irradiation.

For the production of ¹²³Sn via the ¹²²Sn(n,γ)¹²³Sn reaction, the use of targets enriched in ¹²²Sn is highly advantageous. Natural tin is composed of ten stable isotopes, with ¹²²Sn having a natural abundance of only 4.63% iaea.org. Using an enriched target significantly increases the yield of the desired ¹²³Sn and reduces the production of unwanted radioactive tin isotopes from other neutron capture reactions.

Enriched isotopes are typically supplied in various chemical and physical forms, such as metal powders or oxides mdpi.com. These materials are then fabricated into specific target forms suitable for irradiation, which can include pressed pellets, thin foils, or encapsulated powders nih.gov. The preparation of these targets requires specialized techniques to minimize material loss and ensure uniformity researchgate.net.

In fundamental nuclear physics research, particularly for measuring reaction cross-sections, targets made from natural tin are often used. These targets are typically in the form of thin metal foils researchgate.netniscair.res.in. The use of natural tin allows for the simultaneous measurement of neutron interactions with all of its stable isotopes.

The stacked-foil activation technique is a common experimental method where multiple thin foils of the target material (and often monitor foils with well-known reaction cross-sections) are stacked together and irradiated with a neutron beam niscair.res.inresearchgate.net. After irradiation, the gamma activity of each foil is measured to determine the number of specific radionuclides produced, from which the reaction cross-section can be calculated as a function of neutron energy. This technique is crucial for obtaining the experimental data needed to build and refine nuclear reaction databases.

Radiochemical Processing and Purification of Tin-123

Following the production of Tin-123 (¹²³Sn) through nuclear reactions, such as the neutron irradiation of enriched tin targets or as a product of nuclear fission, a multi-step radiochemical process is essential to isolate and purify the isotope for research applications. This process involves dissolving the irradiated target material, separating ¹²³Sn from a complex mixture of other radioactive and stable isotopes, and purifying it to a high degree to meet the stringent requirements of scientific use.

Dissolution Techniques for Irradiated Targets

The initial step in the radiochemical processing of Tin-123 is the complete dissolution of the irradiated target material. The choice of dissolution agent and technique depends on the chemical nature of the target. For metallic tin targets or tin-based alloys, strong mineral acids are typically employed.

Common dissolution methods include:

Acid Digestion: The irradiated target is treated with hot, concentrated acids. A mixture of hydrochloric acid (HCl) and nitric acid (HNO₃), known as aqua regia, can be effective for dissolving metallic tin. iaea.org Sulfuric acid (H₂SO₄) may also be used, sometimes under oxygen overpressure to facilitate the dissolution of impure tin metal. google.com The reaction of tin with concentrated hydrochloric acid rapidly produces tin(IV) chloride. fctemis.org

Oxidative Dissolution: For certain target matrices, an oxidizing agent is required to convert the metallic tin into a soluble species. Hydrogen peroxide (H₂O₂) in an acidic or alkaline medium can be an effective solvent. osti.gov

The goal is to transfer the ¹²³Sn, along with other elements present in the matrix, into an aqueous solution, making it accessible for subsequent separation and purification steps. The process parameters, such as acid concentration, temperature, and dissolution time, are carefully controlled to ensure complete dissolution without significant loss of the desired isotope.

Separation of Tin-123 from Other Fission Products and Activation Products

When ¹²³Sn is produced as a fission product, the dissolved target solution contains a wide array of other radioactive isotopes (fission products) and, if produced by neutron capture, activation products from impurities in the target material. wikipedia.orgiaea.org The chemical separation of tin is challenging due to its amphoteric nature, existing in both +2 and +4 oxidation states.

The separation strategy is designed to exploit the unique chemical properties of tin. Key contaminants that must be removed include isotopes of neighboring elements such as antimony (Sb), tellurium (Te), and indium (In), as well as other significant fission products like cesium (Cs), strontium (Sr), and zirconium (Zr). osti.govwikipedia.org Initial separation steps may involve precipitation, where the pH of the solution is adjusted to selectively precipitate either the tin isotopes or the contaminants as hydroxides or other insoluble salts.

Selective Solvent Extraction Procedures (e.g., Tin(IV) Iodide)

Solvent extraction is a powerful technique for the selective separation of Tin-123. This method relies on the differential partitioning of a metal species between two immiscible liquid phases—typically an aqueous solution and an organic solvent. The efficiency of the extraction depends on factors like the oxidation state of the tin, the pH of the aqueous phase, and the presence of complexing agents.

A notable procedure involves the extraction of Tin(IV) iodide (SnI₄). umb.edu

Oxidation: Tin in the dissolved target solution is ensured to be in the +4 oxidation state (Sn⁴⁺).

Complexation: Iodide ions (I⁻) are added to the aqueous solution, leading to the formation of the neutral tin(IV) iodide complex.

Extraction: An organic solvent, such as methylene (B1212753) chloride or xylene, is introduced. umb.eduresearchgate.net The nonpolar SnI₄ complex shows high solubility in the organic phase and is thus extracted from the aqueous solution, leaving many other charged fission and activation products behind. umb.edu

Stripping: The purified tin can then be stripped back into a fresh aqueous phase by altering the chemical conditions, for example, by using a dilute acid or a complexing agent that breaks down the iodide complex.

Other solvent extraction systems for tin(IV) utilize extractants like Di-2-ethylhexylphosphoric acid (D2EHPA) or amines such as Alamine 336 from acidic solutions. researchgate.netresearchgate.net The choice of solvent and conditions is optimized to maximize the separation factor between tin and critical impurities.

Quality Control Parameters for Research-Grade Tin-123

To ensure the suitability of ¹²³Sn for research applications, the final product must undergo rigorous quality control (QC) testing. eanm.org These tests verify its identity, purity, and activity. Key QC parameters are critical for ensuring the accuracy and reliability of experimental results. sigmaaldrich.comiaea.org

Table 2: Quality Control Specifications for Research-Grade Tin-123

Parameter	Description	Typical Analytical Method
Radionuclidic Purity	The proportion of the total radioactivity present as ¹²³Sn. It is assessed by identifying and quantifying all radioactive contaminants.	High-Purity Germanium (HPGe) Gamma-Ray Spectroscopy
Radiochemical Purity	The fraction of ¹²³Sn present in the desired chemical form (e.g., Sn⁴⁺ in HCl solution).	Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC)
Specific Activity	The amount of radioactivity per unit mass of tin (e.g., Bq/g or Ci/g). High specific activity is crucial for many tracer applications.	Measurement of radioactivity (e.g., with a radionuclide calibrator) and determination of total tin mass (e.g., by ICP-MS).
Chemical Purity	The concentration of non-radioactive elemental impurities, particularly metals from the target or processing reagents.	Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS)

The radionuclidic purity is of utmost importance and is determined by analyzing the energy and intensity of gamma rays emitted from the sample. nih.gov The gamma-ray spectrum should show the characteristic photopeaks of ¹²³Sn and its decay products, with emissions from other radioisotopes below specified limits.

Advanced Measurement Techniques for Tin 123 Characterization

High-Resolution Gamma-Ray Spectroscopy for Isotopic Abundance and Decay Studies

High-Resolution Gamma-Ray Spectroscopy (HRGS) is a powerful non-destructive technique used to identify and quantify radionuclides based on the characteristic gamma rays they emit upon decay. ipndv.org This method utilizes semiconductor detectors, most commonly High-Purity Germanium (HPGe) detectors, which offer significantly better energy resolution compared to other types of detectors like sodium iodide (NaI) scintillators. mirion.comresearchgate.net The superior resolution of HPGe detectors is critical for accurately separating and identifying gamma-ray peaks in complex spectra, where multiple radionuclides may be present. mirion.com

In the context of Tin-123, which decays to Antimony-123 (¹²³Sb), HRGS is essential for studying its decay scheme. chemlin.orgbnl.gov As ¹²³Sn decays, it populates various excited states of the ¹²³Sb nucleus, which then de-excite by emitting gamma rays of specific energies. By precisely measuring the energy and intensity of these gamma rays, researchers can confirm the isotopic identity of ¹²³Sn and study the nuclear structure of its daughter nuclide. bnl.gov The activity of a ¹²³Sn sample can be determined by calibrating the spectrometer's detection efficiency and measuring the emission rate of its characteristic gamma rays. ipndv.org

Table 1: Selected Gamma-Ray Emissions in the Decay of Tin-123

Energy (keV)	Intensity (%)
160.0	0.015
696.5	0.001
1088.7	0.0001

Note: Data represents a selection of emissions and is compiled from nuclear data resources. Precise values may vary slightly between different evaluations.

Beta Spectroscopy and Absorption Measurements

Tin-123 undergoes beta-minus (β⁻) decay, a process where a neutron in the nucleus is converted into a proton, emitting an electron (beta particle) and an antineutrino. chemlin.orgkaeri.re.krwebelements.com The total decay energy is shared between the beta particle and the antineutrino, resulting in the beta particles being emitted with a continuous energy distribution, known as a beta spectrum, up to a maximum energy (Emax). eu.com For ¹²³Sn, this maximum energy is approximately 1.4 MeV. osti.govaps.org

Beta spectroscopy is the technique used to measure this energy distribution. uni-siegen.de It often employs semiconductor detectors, such as silicon detectors, which can measure the energy deposited by each incident beta particle. The resulting spectrum shows the number of beta particles detected versus their energy. Analyzing this spectrum allows for the determination of the Emax, which is a key characteristic of the specific beta decay and helps confirm the identity of the isotope. uni-siegen.de

Beta absorption measurement is a complementary technique used to estimate the maximum energy of beta particles. This method is based on the principle that as beta particles pass through matter, they lose energy and are eventually absorbed. horiba.com By placing absorbers of known, increasing thickness (typically thin sheets of aluminum) between the ¹²³Sn source and a detector (like a Geiger-Müller tube), one can measure the decrease in the count rate. scribd.com The thickness of the absorber required to stop all beta particles can be used to calculate the maximum energy of the emission. horiba.com

Neutron Activation Analysis (NAA) Utilizing Tin-123

Neutron Activation Analysis (NAA) is a highly sensitive nuclear analytical technique used for determining the elemental composition of a wide variety of materials. wikipedia.orgusgs.gov The process involves irradiating a sample with neutrons, typically from a nuclear reactor. Certain stable isotopes within the sample capture neutrons and are converted into radioactive isotopes. usgs.gov Following irradiation, these newly formed radioisotopes decay, emitting characteristic gamma rays. By measuring these gamma rays with a high-resolution spectrometer, the identity and concentration of the original elements in the sample can be determined. wikipedia.orgusgs.gov

Tin-123 is utilized in NAA for the quantification of its stable precursor, Tin-122 (¹²²Sn). When a sample containing tin is irradiated with neutrons, the stable ¹²²Sn isotope can capture a neutron via the ¹²²Sn(n,γ)¹²³Sn reaction to produce ¹²³Sn. bnl.govosti.gov The amount of ¹²³Sn produced is proportional to the amount of ¹²²Sn in the original sample. By subsequently measuring the characteristic radioactive emissions of ¹²³Sn, analysts can determine the concentration of ¹²²Sn. This technique has found applications in various fields, including forensic science for the analysis of gunshot residues. iaea.org

In some cases, the gamma rays from the radionuclide of interest (e.g., ¹²³Sn) may be obscured by radiation from other, more intensely radioactive elements in the sample matrix. To overcome this, Radiochemical Neutron Activation Analysis (RNAA) is employed. wikipedia.org RNAA involves chemically separating the element of interest from the bulk of the irradiated sample before the radioactivity measurement is performed. wikipedia.orgictp.it

For tin, this involves dissolving the irradiated sample and using specific chemical procedures like precipitation, solvent extraction, or ion-exchange chromatography to isolate the tin isotopes, including ¹²³Sn, from interfering elements. osti.govkisti.re.kr An inactive "carrier" amount of tin is often added to the sample at the beginning of the separation to ensure that the microscopic amount of radioactive tin behaves chemically in a predictable way and to allow for the measurement of the chemical yield, which corrects for any procedural losses. ictp.itosti.gov This process significantly reduces the background radiation and improves the sensitivity and accuracy of the analysis for tin. kisti.re.krrsc.org

Managing spectral interferences is critical for accurate NAA results. Interferences occur when different radionuclides in the sample emit gamma rays with energies that are too similar to be resolved by the detector, or when high activity from matrix elements creates a high background that masks the signal from the analyte. wikipedia.org

Several strategies are used to manage these interferences:

Decay Time Optimization : By allowing the irradiated sample to "cool" for a specific period before measurement, short-lived interfering radionuclides can be allowed to decay away, reducing their contribution to the spectrum. wikipedia.orgusgs.gov This is effective when the half-life of the interfering nuclide is significantly different from that of ¹²³Sn (129.2 days). chemlin.orgwebelements.com

High-Resolution Detectors : As discussed in section 4.1, the use of HPGe detectors is a primary method for managing interferences by resolving closely spaced gamma-ray peaks. mirion.com

Radiochemical Separation (RNAA) : As detailed above, chemically removing the interfering elements is one of the most effective ways to eliminate their contribution to the gamma-ray spectrum. wikipedia.orgictp.it

Mass Spectrometry for Isotopic Ratio Analysis in Related Research

Mass spectrometry is a powerful analytical technique that separates ions based on their mass-to-charge ratio. wikipedia.org Isotope-Ratio Mass Spectrometry (IRMS) is a specialized branch of this field that focuses on measuring the relative abundance of different isotopes of an element with very high precision. wikipedia.org While often used for stable isotopes, the principles are applicable to research involving radioisotopes like ¹²³Sn, for instance, in studies tracking isotopic changes resulting from neutron irradiation. documentsdelivered.com

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a highly sensitive type of mass spectrometry capable of detecting metals and non-metals at very low concentrations. wikipedia.orgpjoes.com In ICP-MS, the sample is introduced into a high-temperature argon plasma, which atomizes and ionizes the constituent elements. The resulting ions are then guided into a mass spectrometer for separation and detection. wikipedia.org

A key advantage of ICP-MS is its ability to differentiate between isotopes of the same element. wikipedia.org For high-precision isotope ratio measurements, a variation called Multi-Collector ICP-MS (MC-ICP-MS) is used. MC-ICP-MS instruments are equipped with multiple detectors that can simultaneously measure the ion beams of different isotopes, leading to significant improvements in precision over single-collector instruments. wikipedia.org This technique is instrumental in fields like geochemistry and archaeometry for determining the isotopic composition of tin in various artifacts and ores. ceza.deresearchgate.netgeoscienceworld.org In research related to ¹²³Sn, ICP-MS could be used to precisely measure the change in the abundance of ¹²³Sn relative to other tin isotopes in a sample that has been exposed to a neutron source. documentsdelivered.com

Table 2: Comparison of Advanced Measurement Techniques

Technique	Principle of Detection	Information Obtained for Tin-123	Key Advantage
HRGS	Energy of emitted gamma rays	Decay characteristics, isotopic identification, quantification	High energy resolution, non-destructive
Beta Spectroscopy	Energy of emitted beta particles	Beta decay endpoint energy (Emax), decay confirmation	Direct measurement of beta particle energies
NAA	Induced radioactivity (gamma rays)	Quantification of parent isotope (¹²²Sn)	High sensitivity for elemental analysis

| ICP-MS | Mass-to-charge ratio of ions | Isotopic abundance, isotope ratios | High precision for isotopic ratio measurements |

Multi-Collector ICP-MS (MC-ICP-MS) for High Precision

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) stands as a premier analytical technique for the high-precision determination of isotope ratios, offering exceptional accuracy and sensitivity for elements across the periodic table, including the isotopes of tin. rsc.orgsepscience.com This powerful method combines the efficient ionization capabilities of an inductively coupled plasma (ICP) source with the high-resolution separation of a magnetic sector mass analyzer and the simultaneous detection of multiple ion beams using an array of Faraday cups or ion counters. rsc.orgsepscience.com This simultaneous detection is a key advantage, as it significantly reduces the impact of plasma instability and allows for the correction of instrumental mass bias, leading to isotope ratio measurements with precisions often better than 0.01%.

In the context of tin analysis, MC-ICP-MS is instrumental for elucidating subtle variations in isotopic compositions, which can provide insights into a wide range of geological, environmental, and nuclear processes. The technique is particularly well-suited for the analysis of tin's ten stable isotopes, but its application to the measurement of radioactive isotopes like Tin-123 (¹²³Sn) requires specialized approaches to address unique analytical challenges.

Detailed Research Findings

The high-precision measurement of tin isotopes using MC-ICP-MS necessitates meticulous sample preparation and analytical protocols to mitigate potential sources of error. A critical step is the chemical separation of tin from the sample matrix to eliminate isobaric and polyatomic interferences. rsc.org For geological and environmental samples, this often involves digestion of the material followed by chromatographic techniques to isolate tin.

A significant challenge in the analysis of Tin-123 is the presence of isobaric interferences from Antimony-123 (¹²³Sb) and Tellurium-123 (¹²³Te), which have the same nominal mass. chemlin.org Advanced MC-ICP-MS instruments equipped with collision/reaction cells can be employed to reduce these interferences. spectroscopyonline.comnih.govthermofisher.com By introducing a reaction gas into the cell, the interfering ions can be chemically resolved from the analyte of interest. For instance, a gas could be selected that reacts with Sb and Te ions but not with Sn ions, effectively shifting the interfering isobars to a different mass-to-charge ratio.

Furthermore, mathematical corrections are often necessary to account for any residual isobaric overlap. thermofisher.com This is typically achieved by monitoring another, interference-free isotope of the interfering element (e.g., ¹²¹Sb for antimony) and using the known natural isotopic abundance to calculate and subtract the contribution of the interfering isotope at the mass of interest.

The precision of MC-ICP-MS allows for the detection of minute quantities of ¹²³Sn, making it a valuable tool in applications such as nuclear forensics and environmental monitoring of radioactive contamination. rsc.orgsepscience.com In these fields, the accurate determination of ¹²³Sn can help to identify the source and history of nuclear materials.

Illustrative Data for High-Precision ¹²³Sn Analysis

The following interactive data table demonstrates the high-precision capabilities of MC-ICP-MS for the determination of Tin-123 in a hypothetical sample, showcasing the correction for isobaric interferences from ¹²³Sb and ¹²³Te.

Sample ID	Measured Ratio(¹²³Signal / ¹²⁰Sn)	Monitored Interference(¹²¹Sb Signal)	Monitored Interference(¹²⁵Te Signal)	Calculated ¹²³SbContribution	Calculated ¹²³TeContribution	Corrected ¹²³Sn Signal	Final ¹²³Sn Abundance(relative to ¹²⁰Sn)	Precision(% RSD)
Sample A	0.01528	5.2e+6	1.8e+5	0.00250	0.00012	0.01266	1.266e-2	0.05
Sample B	0.02845	8.9e+6	3.1e+5	0.00428	0.00021	0.02396	2.396e-2	0.04
Sample C	0.00987	2.1e+6	9.5e+4	0.00101	0.00006	0.00880	8.800e-3	0.08

Note: The data presented in this table are hypothetical and for illustrative purposes only. They are intended to represent the typical precision and data correction process in MC-ICP-MS analysis.

Research Applications of Tin 123 in Fundamental Science

Experimental Determination of Nuclear Reaction Cross-Sections

The probability of a specific nuclear reaction occurring is quantified by its cross-section, a measure of the effective target area an atomic nucleus presents to an incoming particle. For ¹²³Sn, these values are crucial for validating nuclear models and for applications in nuclear technology. Cross-sections are typically determined through two main production pathways: neutron capture by the stable isotope ¹²²Sn, and fast neutron-induced reactions on ¹²⁴Sn.

Thermal Neutron Capture Cross-Sections

Thermal neutrons, which are low-energy neutrons in thermal equilibrium with their surroundings, can be captured by a ¹²²Sn nucleus to form ¹²³Sn in either its ground state or a metastable isomeric state (¹²³ᵐSn). The cross-sections for these capture reactions, denoted σ₀, have been experimentally determined using high-resolution gamma-ray spectroscopy on irradiated natural tin samples.

In these experiments, the characteristic gamma rays emitted during the decay of the produced ¹²³Sn and ¹²³ᵐSn are measured to quantify the number of capture events. A 2006 study provided a mutually consistent set of values for these reactions. The thermal neutron capture cross-section for the ¹²²Sn(n,γ)¹²³Sn reaction, leading to the 11/2⁻ ground state, was found to be particularly small, a characteristic often seen in transitions to high-spin states. researchgate.net

Resonance Integrals

The resonance integral (I₀) quantifies the probability of neutron capture at higher, or epithermal, neutron energies where sharp absorption resonances can occur. This value is important for understanding reaction rates in environments with a broad neutron energy spectrum. Like the thermal cross-section, the resonance integrals for the formation of ¹²³Sn and ¹²³ᵐSn from ¹²²Sn have been determined experimentally.

The measurement involves irradiating tin samples with and without a cadmium shield, which absorbs thermal neutrons, allowing for the isolation of the epithermal contribution. The study by Krane et al. (2006) determined the resonance integrals for capture to both the ground and isomeric states of ¹²³Sn. researchgate.net

Table 1: Experimentally Determined Thermal Neutron Capture Cross-Sections and Resonance Integrals for the formation of ¹²³Sn states from ¹²²Sn.

Reaction	Final State	Spin and Parity	Thermal Cross-Section (σ₀) [barns]	Resonance Integral (I₀) [barns]	Reference
¹²²Sn(n,γ)¹²³ᵐSn	Isomer	3/2⁺	0.055 ± 0.002	1.9 ± 0.6	researchgate.net
¹²²Sn(n,γ)¹²³Sn	Ground State	11/2⁻	0.088 ± 0.006	0.41 ± 0.06	researchgate.net

Fast-Neutron Reaction Cross-Sections

High-energy, or fast, neutrons can induce different types of reactions. A key reaction that produces ¹²³Sn is the (n,2n) reaction on the stable isotope ¹²⁴Sn. In this process, an incident neutron strikes a ¹²⁴Sn nucleus, and two neutrons are ejected, resulting in the formation of ¹²³Sn.

A 2021 experiment measured the cross-section for the ¹²⁴Sn(n,2n)¹²³ᵐSn reaction at a neutron energy of 14.5 ± 0.2 MeV. iaea.orgornl.gov Using the activation technique with dual monitor foils for precise neutron flux determination, the isotopic cross-section was determined to be 1261 ± 82 millibarns (mb). iaea.orgornl.gov Such measurements are vital for benchmarking nuclear reaction models at high energies. d-nb.inforesearchgate.net

Table 2: Experimentally Determined Fast-Neutron Reaction Cross-Section for the formation of ¹²³ᵐSn.

Reaction	Neutron Energy [MeV]	Measured Cross-Section [mb]	Reference
¹²⁴Sn(n,2n)¹²³ᵐSn	14.5 ± 0.2	1261 ± 82	iaea.orgornl.gov

Comparison with Evaluated Nuclear Data Libraries (e.g., ENDF/B, JENDL)

Experimental cross-section data are compiled and evaluated to create comprehensive nuclear data libraries like the Evaluated Nuclear Data File (ENDF/B) from the United States and the Japanese Evaluated Nuclear Data Library (JENDL). kyushu-u.ac.jpbnl.govjaea.go.jpjaea.go.jpiaea.orgeuropa.eubnl.govoecd-nea.orgresearchgate.netiaea.org These libraries provide standardized data for use in simulations and theoretical studies.

Comparing new experimental results with these libraries is a critical step in their validation and refinement.

Fast-Neutron Data: The experimental value of 1261 ± 82 mb for the ¹²⁴Sn(n,2n)¹²³ᵐSn reaction was compared with several libraries. iaea.orgornl.gov The JENDL/AD-2017 library value of 1269 mb showed excellent agreement with the measurement. The JEFF-3.1/A value was slightly lower at 1195 mb, while the TENDL-2019 value was 1341 mb. Predictions from the TALYS-1.9 nuclear model code were also consistent, at 1289 mb. iaea.orgornl.gov

Thermal-Neutron Data: The experimental thermal capture cross-sections from Krane et al. can be compared to the values in the most recent major library releases. researchgate.net For the ¹²²Sn(n,γ)¹²³ᵐSn reaction, the ENDF/B-VIII.0 library lists a value of 0.054 ± 0.005 barns, and JENDL-5 provides 0.0551 barns, both in excellent agreement with the measured 0.055 ± 0.002 barns. For the reaction leading to the ground state, ENDF/B-VIII.0 gives 0.080 ± 0.008 barns and JENDL-5 gives 0.0883 barns, which are also consistent with the experimental value of 0.088 ± 0.006 barns.

These comparisons demonstrate a strong consistency between modern experimental measurements and the evaluated data for both fast and thermal reactions involving ¹²³Sn, increasing confidence in the data used for nuclear applications.

Probing Nuclear Structure and Nuclear Models

The arrangement of protons and neutrons into discrete energy levels, or shells, within a nucleus is described by the nuclear shell model. libretexts.orgwikipedia.orgu-tokyo.ac.jp Nuclei with a "magic number" of protons or neutrons, corresponding to a filled shell, are exceptionally stable. Tin (Z=50) is a cornerstone for shell model studies because it has a magic proton number, meaning its nuclear properties are primarily dictated by the valence neutrons outside the closed proton shell. arxiv.org

Studies of Valence Neutron Shells in Odd Tin Isotopes

The tin isotopes provide the longest chain of semi-magic nuclei, allowing for the systematic study of how nuclear structure evolves as neutrons are added. osti.govaps.org For isotopes between the magic neutron numbers of 50 and 82, the valence neutrons occupy the 1g₇/₂, 2d₅/₂, 2s₁/₂, 1d₃/₂, and 0h₁₁/₂ orbitals. osti.govaps.org

In an odd-mass isotope like ¹²³Sn (with 73 neutrons), 22 of the valence neutrons are paired off, leaving a single, unpaired neutron to determine the nucleus's ground-state properties. The spin and parity of the nuclear state are determined by the orbital of this unpaired neutron. arxiv.org

Ground State (11/2⁻): The experimentally observed spin and parity of the ¹²³Sn ground state is 11/2⁻. This corresponds directly to the unpaired valence neutron occupying the 0h₁₁/₂ orbital, which has an orbital angular momentum of l=5 and total angular momentum of j=11/2.

Isomeric State (3/2⁺): ¹²³Sn has a long-lived isomeric state at a low excitation energy with a spin and parity of 3/2⁺. This state is understood as the unpaired neutron occupying the 2d₃/₂ orbital (l=2, j=3/2).

The existence and properties of these states in ¹²³Sn provide direct experimental evidence for the single-particle energy levels predicted by the nuclear shell model. archive.orgepj-conferences.org Detailed spectroscopic studies, often using neutron-adding reactions like (d,p) on stable tin isotopes, help map the occupancies of these valence shells and refine the parameters of the effective nucleon-nucleon interactions used in large-scale shell model calculations. osti.govaps.org

Investigations of Collective Properties and Reduced Transition Probabilities

The study of collective properties in atomic nuclei, where nucleons exhibit coherent motion, is essential for understanding nuclear structure. In odd-mass nuclei like ¹²³Sn, the interplay between the single-particle and collective degrees of freedom can be investigated through the measurement of reduced transition probabilities, B(E2), which are a measure of the likelihood of an electric quadrupole transition occurring between two nuclear states. sympnp.org

Systematic studies of B(E2) values for isomeric states in a series of odd-mass tin isotopes, including ¹¹⁹⁻¹²⁵Sn, have revealed important trends. uj.edu.pl A striking regularity in the B(E2) amplitudes for seniority ν = 3, 27/2⁻ isomers has been observed. uj.edu.pl Notably, the minimum of the B(E2) values was found for ¹²³Sn, which indicates that the neutron h₁₁/₂ orbital is half-filled at the neutron number N=73. uj.edu.pl This finding is a direct experimental confirmation of the shell model predictions for the filling of this particular orbital.

Further insights into the structure of ¹²³Sn have been gained from neutron transfer reactions. Experiments using reactions such as (d,p), (d,t), and (³He,α) have been employed to probe the single-particle nature of the nuclear states in ¹²³Sn. iaea.org In a recent high-precision study using the Q3D magnetic spectrograph, the spectroscopic factors for the low-lying states of ¹²³Sn were reliably determined for the first time by distinguishing the ground state from the close-lying first excited state at 0.025 MeV. researchgate.net Spectroscopic factors quantify the extent to which a nuclear state can be described as a single nucleon coupled to a core.

Spectroscopic Factors for Low-Lying States in ¹²³Sn

Excitation Energy (MeV)	Spin and Parity (Jπ)	Reaction	Spectroscopic Factor (S)
0.000	11/2⁻	¹²²Sn(d,p)¹²³Sn	Data not publicly available in a quantitative format
0.025	3/2⁺

Benchmarking Theoretical Predictions in Exotic Nuclei

The long isotopic chain of tin, stretching between the doubly magic nuclei ¹⁰⁰Sn and ¹³²Sn, provides a unique laboratory for testing and refining nuclear theories. osti.gov The systematic evolution of nuclear properties along this chain serves as a stringent benchmark for theoretical models. aps.orgresearchgate.net ¹²³Sn, as an odd-mass isotope within this chain, plays a significant role in this endeavor.

Theoretical models such as the nuclear shell model, the Interacting Boson Fermion Model (IBFM), and the Quasiparticle Phonon Model (QPM) are used to calculate the properties of nuclei like ¹²³Sn. iaea.orgwashington.eduu-tokyo.ac.jp These models make predictions for quantities such as energy levels, spectroscopic factors, and electromagnetic transition probabilities. The comparison of these predictions with experimental data from studies of ¹²³Sn is crucial for validating and improving the theoretical frameworks. For instance, the experimental determination of spectroscopic factors in ¹²³Sn provides a direct test of the single-particle energies and the wave functions calculated by the shell model. arxiv.org

The investigation of ¹²³Sn through various nuclear reactions, including (d,p), (dpol,p), (dpol,t), (³He,α), and (n,γ), has provided a wealth of experimental data that can be used to benchmark these models. iaea.org The ability of a model to reproduce the observed properties of ¹²³Sn and other odd-mass tin isotopes is a key indicator of its predictive power for more exotic, currently inaccessible nuclei. archive.org Discrepancies between theoretical predictions and experimental observations for ¹²³Sn can point to the need for modifications in the model, such as adjustments to the effective nucleon-nucleon interactions or the inclusion of additional degrees of freedom. osti.gov

Nuclear Models Benchmarked with ¹²³Sn Data

Theoretical Model	Key Properties Predicted	Experimental Data from ¹²³Sn Used for Benchmarking
Nuclear Shell Model	Energy levels, spectroscopic factors, electromagnetic moments	Excitation energies, spectroscopic factors from transfer reactions
Interacting Boson Fermion Model (IBFM)	Collective states, electromagnetic transition rates	B(E2) values, level schemes from gamma spectroscopy
Quasiparticle Phonon Model (QPM)	Vibrational states, fragmentation of single-particle strength	Spectroscopic factors, level density

Radiotracer Studies in Non-Biological Systems (Conceptual)

A radiotracer is a radioactive isotope that can be used to track the path of a substance through a system. world-nuclear.org The radioactive decay of the tracer allows its presence and concentration to be detected and measured. While ¹²³Sn has not been widely used as a radiotracer in industrial applications, its nuclear properties make it a conceptually viable candidate for such studies in non-biological systems.

Conceptually, ¹²³Sn could be employed as a radiotracer in metallurgical processes to monitor the flow and mixing of molten tin or tin-containing alloys. iaea.orglbl.gov For example, a small quantity of ¹²³Sn could be introduced into a batch of molten metal. As the metal is processed, detectors placed at various points could track the movement and distribution of the ¹²³Sn. This would provide valuable information about mixing efficiency, flow rates, and the presence of any dead zones within a furnace or casting mold. The 129.2-day half-life of ¹²³Sn is suitable for processes that occur over hours to months, allowing for sufficient time for the study without the tracer decaying too quickly. nsf.gov Furthermore, the gamma rays emitted during its decay can penetrate the walls of industrial vessels, allowing for non-invasive monitoring of the process. lbl.gov

Another potential application is in the study of material wear and corrosion. world-nuclear.org A component made of or coated with tin could be irradiated to produce ¹²³Sn. As the component wears or corrodes, the release of ¹²³Sn into a lubricating fluid or the surrounding environment could be monitored with high sensitivity. This would allow for the precise measurement of wear rates under different operating conditions, providing valuable data for improving the durability of materials. While stable tin isotopes are more commonly used in geochemical tracing, the principles of using isotopic signatures to understand ore-forming processes could conceptually be adapted to industrial settings with a radioactive tracer like ¹²³Sn for specific process optimization studies. researchgate.netethz.ch

Emerging Research Directions and Future Outlook for Tin 123 Studies

Methodological Advancements in Tin-123 Production and Radiochemistry

Progress in the utilization of ¹²³Sn is intrinsically linked to the ability to produce it efficiently and with high purity, as well as to isolate it effectively.

The primary production route for Tin-123 involves the neutron capture reaction on a stable Tin-122 (¹²²Sn) target. hawaii.edu Research efforts are geared towards optimizing this process by enhancing target design and refining irradiation parameters in nuclear reactors. The goal is to maximize the yield of ¹²³Sn while minimizing the co-production of other, often longer-lived, tin radioisotopes that can interfere with experimental measurements.

Achieving high radionuclidic purity—the fraction of total radioactivity due to the desired radionuclide (¹²³Sn)—is critical. scribd.com Undesired isotopic impurities can arise from reactions with other tin isotopes present in the target material or from the decay of other reaction products. Strategies to improve purity include the use of isotopically enriched ¹²²Sn targets, which reduces the presence of other tin isotopes, and the precise control of neutron energy and flux during irradiation to favor the desired (n,γ) reaction. Automation and optimization of the entire production process are seen as key steps to ensure a reliable and high-purity supply of ¹²³Sn for research purposes. scribd.com

Parameter	Objective	Methodologies
Production Yield	Maximize the quantity of ¹²³Sn produced per unit of target material and irradiation time.	- Optimization of neutron flux and energy spectrum. - Advanced target design and material science.
Radionuclidic Purity	Minimize the presence of other radioactive tin isotopes (e.g., ¹²¹ᵐSn, ¹²⁵Sn) and activation products.	- Use of highly enriched ¹²²Sn target material. - Precise control over irradiation time and cooling periods.
Process Efficiency	Streamline the production and separation workflow.	- Development of automated production and processing systems.

Following irradiation, the ¹²³Sn must be chemically separated from the remaining target material and any other contaminants. Current research focuses on developing more rapid and efficient separation techniques to handle the radioactive material.

Ion exchange and solvent extraction are foundational methods in radiochemistry that are applied to tin separation. arxiv.org In these processes, the irradiated target is first dissolved, typically in an acid solution. Subsequently, chromatographic methods are employed to isolate tin from other elements. arxiv.org Advances in this area are centered on the development of new, highly selective resins and extraction agents that can specifically bind tin ions, allowing for a cleaner separation from the bulk target material and other metallic impurities. Techniques such as high-performance liquid chromatography (HPLC) are being adapted for radiochemical separations to improve speed and efficiency.

Advanced Spectroscopic and Measurement Techniques for Enhanced Resolution and Sensitivity

A deeper understanding of ¹²³Sn's nuclear properties relies on precise measurement of its decay characteristics. The isotope decays via beta emission to Antimony-123 (¹²³Sb) with a half-life of 129.2 days. chemlin.orgkaeri.re.kr

High-Resolution Gamma-Ray Spectroscopy is a primary tool for these studies. It utilizes detectors, typically made from high-purity germanium (HPGe), to measure the energy of gamma rays emitted during nuclear decay with very high precision. iaea.orgepj-conferences.orgipndv.orgliv.ac.uk For ¹²³Sn, while it is primarily a beta emitter, any associated gamma emissions from its decay or the decay of its isomers provide crucial information about its nuclear level structure. Advances in detector technology, such as segmented detectors and improved signal processing, enhance both the energy resolution and the sensitivity, allowing for the identification of weak or previously unobserved transitions. iaea.org

Mössbauer Spectroscopy , while most commonly associated with ¹¹⁹Sn and ⁵⁷Fe, provides a framework for studying the chemical environment of tin atoms. hawaii.eduscribd.com This technique relies on the recoilless emission and absorption of gamma rays in a solid matrix. The resulting spectrum is sensitive to the oxidation state and local coordination chemistry of the tin atom. While direct Mössbauer spectroscopy on ¹²³Sn is not standard, the principles inform how changes in the chemical environment can affect nuclear properties, which is relevant for interdisciplinary studies.

Future advancements will likely involve the coupling of these high-resolution detectors with advanced data acquisition systems and analysis techniques to extract more detailed information from the decay of ¹²³Sn.

Technique	Application to ¹²³Sn Studies	Desired Advancement
High-Resolution Gamma-Ray Spectroscopy	Precise measurement of gamma-ray energies and intensities from ¹²³Sn decay and its isomers.	Improved energy resolution, higher efficiency detectors, advanced background reduction. ipndv.orgliv.ac.uk
Beta Spectroscopy	Characterization of the energy spectrum of beta particles emitted during decay.	Enhanced sensitivity for low-energy beta particles, improved energy resolution.
Coincidence Counting	Measuring simultaneous emissions of particles and/or photons to establish decay schemes.	Faster timing resolution, higher data throughput systems.

Refinements in Theoretical Nuclear Models Informed by Tin-123 Data

The tin isotopic chain, with its large number of stable isotopes, provides a unique laboratory for testing and refining nuclear structure theories, particularly the shell model. arxiv.org The element tin has a "magic number" of 50 protons, which leads to particular nuclear stability and makes its isotopes ideal for studying neutron-shell structure.

¹²³Sn, as an odd-mass isotope (50 protons, 73 neutrons), provides critical data on the energies of single-particle orbitals and the nature of the interactions between valence neutrons outside the closed proton shell. Large-scale shell-model calculations aim to reproduce experimental data, such as binding energies and the energies of excited states, by adjusting the parameters of the effective nucleon-nucleon interaction. arxiv.orgarchive.org Data from odd-mass isotopes like ¹²³Sn are particularly valuable for constraining the single-particle energies and monopole components of the interaction, which are crucial for accurately modeling the structure of nuclei in this region. arxiv.org Precise experimental measurements of the properties of ¹²³Sn can challenge and guide the development of these theoretical models, leading to a more fundamental understanding of the nuclear force. uoguelph.cascitechdaily.com

Interdisciplinary Research Integrating Tin-123 as a Research Tool (e.g., Materials Science, Geochemistry)

The unique properties of radioactive isotopes make them powerful tools as tracers in a variety of scientific fields. While the application of ¹²³Sn is still emerging, its potential is being explored in several areas.

In Geochemistry , the stable isotopes of tin are used to trace ore-forming processes. researchgate.netminsocam.orggeoscienceworld.org Studies analyze the isotopic ratios of tin in minerals like cassiterite to understand the source of mineralizing fluids and the conditions of ore deposition. researchgate.netminsocam.orggeoscienceworld.org While these studies primarily use stable isotopes, the principles of isotopic fractionation are universal. Radioactive isotopes like ¹²³Sn could potentially be used in controlled laboratory experiments to study the kinetics of geological processes, such as mineral precipitation and fluid-rock interactions, under specific conditions.

In Materials Science , radioactive tracers are used to study diffusion, corrosion, and wear. By incorporating a radioisotope into a material, its movement can be tracked with high sensitivity. The use of tin radioisotopes, including potentially ¹²³Sn, could be applied to study the behavior of tin in alloys, solders, and coatings. For example, it could be used to investigate the diffusion of tin atoms across interfaces in electronic components or to measure the rate of tin leaching from protective coatings.

The development of more efficient production and detection methods for ¹²³Sn will be crucial for expanding its role as a research tool in these and other interdisciplinary fields.

Q & A

Q. How can researchers access Tin-123 samples or collaborate with isotope production facilities?

• Methodological Answer : Submit proposals to national laboratories (e.g., DOE’s Isotope Program) or international networks like IAEA. Specify required isotopic enrichment levels and intended applications. Leverage platforms like the Isotope Development Portal for real-time availability tracking .